Cas no 191675-19-1 (1H-Indole-3-aceticacid, 4-(1-methylethyl)-)

1H-Indole-3-aceticacid, 4-(1-methylethyl)- structure
191675-19-1 structure
Product Name:1H-Indole-3-aceticacid, 4-(1-methylethyl)-
CAS No:191675-19-1
MF:C13H15NO2
MW:217.263703584671
CID:116069
PubChem ID:45117020
Update Time:2025-04-18

1H-Indole-3-aceticacid, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-aceticacid, 4-(1-methylethyl)-
    • 2-(4-propan-2-yl-1H-indol-3-yl)acetic acid
    • 1H-Indole-3-aceticacid,4-(1-methylethyl)-(9CI)
    • 2-(4-Isopropyl-1H-indol-3-yl)acetic acid
    • DTXSID80668541
    • [4-(Propan-2-yl)-1H-indol-3-yl]acetic acid
    • 2-(4-Isopropyl-1H-indol-3-yl)aceticacid
    • 2-[4-(propan-2-yl)-1H-indol-3-yl]acetic acid
    • 191675-19-1
    • Inchi: 1S/C13H15NO2/c1-8(2)10-4-3-5-11-13(10)9(7-14-11)6-12(15)16/h3-5,7-8,14H,6H2,1-2H3,(H,15,16)
    • InChI Key: RQPYPOXRWCPZLH-UHFFFAOYSA-N
    • SMILES: OC(CC1=CNC2C=CC=C(C(C)C)C1=2)=O

Computed Properties

  • Exact Mass: 217.11035
  • Monoisotopic Mass: 217.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6

Experimental Properties

  • PSA: 53.09
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